Cas no 1219964-63-2 (1-(5-Bromo-4-methyl-2-pyridinyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(5-Bromo-4-methyl-2-pyridinyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 1219964-63-2
• MF: C₁₅H₁₅BrN₂
• MW: 303.197002649307
• CID: 4687314
• Update Time: 2025-05-26

1-(5-Bromo-4-methyl-2-pyridinyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(5-BROMO-4-METHYL-2-PYRIDINYL)-1,2,3,4-TETRAHYDROQUINOLINE
• 1-(5-Bromo-4-methylpyridin-2-yl)-1,2,3,4-tetrahydroquinoline
• 1-(5-bromo-4-methylpyridin-2-yl)-3,4-dihydro-2H-quinoline
• 1-(5-Bromo-4-methyl-2-pyridinyl)-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C15H15BrN2/c1-11-9-15(17-10-13(11)16)18-8-4-6-12-5-2-3-7-14(12)18/h2-3,5,7,9-10H,4,6,8H2,1H3
• InChI Key： FZWLHTLPQMYTSG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)N1C2C=CC=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 284
• Topological Polar Surface Area: 16.1

Additional information on 1-(5-Bromo-4-methyl-2-pyridinyl)-1,2,3,4-tetrahydroquinoline

1-(5-Bromo-4-methyl-2-pyridinyl)-1,2,3,4-tetrahydroquinoline: A Comprehensive Overview

1-(5-Bromo-4-methyl-2-pyridinyl)-1,2,3,4-tetrahydroquinoline is a highly specialized organic compound with the CAS Registry Number 1219964-63-2. This compound belongs to the class of tetrahydroquinolines, which are known for their structural versatility and potential applications in pharmaceutical chemistry. The molecule features a unique combination of a pyridine ring substituted with bromine and methyl groups and a tetrahydroquinoline moiety, making it an intriguing subject for both academic and industrial research.

The synthesis of 1-(5-Bromo-4-methyl-2-pyridinyl)-1,2,3,4-tetrahydroquinoline involves a series of carefully designed organic reactions. Recent advancements in catalytic methods have enabled the efficient construction of this compound through strategies such as palladium-catalyzed cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its use in downstream applications.

One of the most promising areas of application for this compound is in drug discovery. The tetrahydroquinoline framework is known to exhibit bioactivity across various therapeutic areas, including anti-inflammatory and anticancer properties. Researchers have recently explored the potential of 1-(5-Bromo-4-methyl-2-pyridinyl)-1,2,3,4-tetrahydroquinoline as a lead compound in the development of novel anticancer agents. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, making it a valuable candidate for further investigation.

In addition to its pharmacological applications, 1-(5-Bromo-4-methyl-2-pyridinyl)-1,2,3,4-tetrahydroquinoline has shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent studies have highlighted its role as a building block for constructing advanced materials with tailored electronic characteristics.

The structural flexibility of this compound also makes it an attractive target for chemical modifications. Researchers have explored various substitution patterns on both the pyridine and tetrahydroquinoline moieties to optimize its properties for specific applications. For instance, substituting the bromine atom with other halogens or functional groups has been shown to significantly alter its reactivity and bioavailability.

From an environmental perspective, understanding the degradation pathways of 1-(5-Bromo-4-methyl-2-pyridinyl)-1,2,3,4-tetrahydroquinoline is crucial for assessing its ecological impact. Recent studies have employed advanced analytical techniques to investigate its biodegradation under various conditions. These findings are essential for ensuring the sustainable use of this compound in industrial processes.

In conclusion, 1-(5-Bromo-4-methyl-2-pyridinyl)-1,2,3,4-tetrahydroquinoline represents a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.